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Compound of Interest

Compound Name: MDL-29951

Cat. No.: B1676114 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of MDL-29951.

This document provides crucial safety and logistical information for the handling of MDL-29951,

a potent and selective antagonist at the glycine-NMDA site. Given that this compound is

intended for research use only, adherence to strict laboratory safety protocols is paramount to

ensure the well-being of all personnel.

Chemical and Physical Properties
A summary of the key physical and chemical properties of MDL-29951 is provided below. This

information is essential for safe handling, storage, and experimental planning.
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Property Value

Chemical Name
2-Carboxy-4,6-dichloro-1H-indole-3-propanoic

acid[1]

CAS Number 130798-51-5[1]

Molecular Formula C₁₂H₉Cl₂NO₄[1]

Molecular Weight 302.11 g/mol [2]

Appearance Solid powder[2]

Purity ≥98%

Solubility Soluble in DMSO[2]

Storage
Short term (days to weeks): 0 - 4°C, dry and

dark. Long term (months to years): -20°C.[2]

Personal Protective Equipment (PPE)
Due to the limited availability of comprehensive toxicological data, a precautionary approach is

recommended when handling MDL-29951. The following personal protective equipment should

be considered standard for all procedures involving this compound.

PPE Category Recommended Equipment

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Body Protection Laboratory coat

Respiratory Protection
Use in a well-ventilated area. If aerosolization is

possible, a fume hood should be utilized.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of MDL-
29951 in a laboratory setting. Adherence to this workflow is critical to minimize exposure and
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Figure 1. A standardized workflow for the safe laboratory handling of MDL-29951.

PPE Selection Logic
The selection of appropriate personal protective equipment is a critical step that depends on

the specifics of the experimental procedure. The following diagram illustrates the decision-

making process for PPE selection based on the potential for exposure.
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Figure 2. Decision-making diagram for selecting appropriate PPE based on procedural risks.

Operational and Disposal Plan
Storage: As a solid, MDL-29951 should be stored in a cool, dry, and dark place. For short-term

storage, 0-4°C is recommended, while -20°C is suitable for long-term storage to maintain

stability.[2] Solutions of MDL-29951 in DMSO can be stored at -20°C for the long term.

Handling:

Engineering Controls: All handling of the solid compound and preparation of solutions should

be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation risk.

Personal Protective Equipment: Always wear the appropriate PPE as outlined in the table

and diagrams above.

Contamination Prevention: Avoid direct contact with the skin, eyes, and clothing. Do not eat,

drink, or smoke in areas where the compound is handled.

Disposal: MDL-29951 is intended for research purposes only, and specific disposal guidelines

are not readily available. Therefore, all waste containing this compound, including empty

containers, unused material, and contaminated lab supplies, should be treated as hazardous

chemical waste.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance on chemical waste

disposal procedures.

Do Not: Do not dispose of MDL-29951 down the drain or in the regular trash.

By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with MDL-29951.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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